Cas no 1796910-10-5 (2-{2-[4-(cyclopropanesulfonyl)piperazine-1-carbonyl]pyrrolidin-1-yl}-1,3-benzoxazole)

• Product Name: 2-{2-[4-(cyclopropanesulfonyl)piperazine-1-carbonyl]pyrrolidin-1-yl}-1,3-benzoxazole
• CAS No: 1796910-10-5
• MF: C₁₉H₂₄N₄O₄S
• MW: 404.483263015747
• CID: 5760130
• PubChem ID: 71809859
• Update Time: 2025-05-30

2-{2-[4-(cyclopropanesulfonyl)piperazine-1-carbonyl]pyrrolidin-1-yl}-1,3-benzoxazole Chemical and Physical Properties

Names and Identifiers

• AKOS024565918
• 1796910-10-5
• 2-{2-[4-(CYCLOPROPANESULFONYL)PIPERAZINE-1-CARBONYL]PYRROLIDIN-1-YL}-1,3-BENZOXAZOLE
• F6443-8433
• [1-(1,3-benzoxazol-2-yl)pyrrolidin-2-yl]-(4-cyclopropylsulfonylpiperazin-1-yl)methanone
• (1-(benzo[d]oxazol-2-yl)pyrrolidin-2-yl)(4-(cyclopropylsulfonyl)piperazin-1-yl)methanone
• 2-{2-[4-(cyclopropanesulfonyl)piperazine-1-carbonyl]pyrrolidin-1-yl}-1,3-benzoxazole

• Inchi： 1S/C19H24N4O4S/c24-18(21-10-12-22(13-11-21)28(25,26)14-7-8-14)16-5-3-9-23(16)19-20-15-4-1-2-6-17(15)27-19/h1-2,4,6,14,16H,3,5,7-13H2
• InChI Key： MKFOMZBECKDRJG-UHFFFAOYSA-N
• SMILES： S(C1CC1)(N1CCN(C(C2CCCN2C2=NC3C=CC=CC=3O2)=O)CC1)(=O)=O

Computed Properties

• Exact Mass: 404.15182643g/mol
• Monoisotopic Mass: 404.15182643g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 699
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 95.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-{2-[4-(cyclopropanesulfonyl)piperazine-1-carbonyl]pyrrolidin-1-yl}-1,3-benzoxazole

Introduction to 2-{2-[4-(cyclopropanesulfonyl)piperazine-1-carbonyl]pyrrolidin-1-yl}-1,3-benzoxazole (CAS No. 1796910-10-5)

2-{2-[4-(cyclopropanesulfonyl)piperazine-1-carbonyl]pyrrolidin-1-yl}-1,3-benzoxazole (CAS No. 1796910-10-5) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a cyclopropanesulfonyl group, a piperazine ring, and a pyrrolidine moiety, all integrated into a benzoxazole framework. These structural elements contribute to its potential therapeutic applications and biological activities.

The development and study of 2-{2-[4-(cyclopropanesulfonyl)piperazine-1-carbonyl]pyrrolidin-1-yl}-1,3-benzoxazole have been driven by its promising pharmacological properties. Recent research has highlighted its potential as a potent inhibitor of specific enzymes and receptors, making it a valuable candidate for the treatment of various diseases. The compound's ability to modulate key biological pathways has been extensively investigated in both in vitro and in vivo models.

In the context of medicinal chemistry, the design and synthesis of 2-{2-[4-(cyclopropanesulfonyl)piperazine-1-carbonyl]pyrrolidin-1-yl}-1,3-benzoxazole involve intricate multi-step reactions. The synthesis typically begins with the preparation of the cyclopropanesulfonyl derivative, followed by its coupling with a piperazine ring. Subsequent steps involve the formation of the pyrrolidine moiety and its attachment to the benzoxazole core. Each step requires precise control over reaction conditions to ensure high yields and purity.

The biological activity of 2-{2-[4-(cyclopropanesulfonyl)piperazine-1-carbonyl]pyrrolidin-1-yl}-1,3-benzoxazole has been evaluated in various assays. Studies have shown that it exhibits strong inhibitory effects on specific kinases and receptors, which are implicated in diseases such as cancer, neurodegenerative disorders, and inflammatory conditions. For instance, it has been reported to inhibit the activity of protein kinases involved in cell proliferation and survival pathways.

In addition to its enzymatic inhibition properties, 2-{2-[4-(cyclopropanesulfonyl)piperazine-1-carbonyl]pyrrolidin-1-yl}-1,3-benzoxazole has demonstrated promising anti-inflammatory effects. In vitro studies have shown that it can reduce the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in activated immune cells. These findings suggest that the compound may have therapeutic potential in treating inflammatory diseases.

The pharmacokinetic properties of 2-{2-[4-(cyclopropanesulfonyl)piperazine-1-carbonyl]pyrrolidin-1-yl}-1,3-benzoxazole have also been investigated to assess its suitability for drug development. Preliminary data indicate that it has favorable absorption, distribution, metabolism, and excretion (ADME) profiles. Its oral bioavailability is moderate to high, and it exhibits good stability in plasma and tissues. These characteristics make it an attractive candidate for further preclinical and clinical evaluation.

To further explore the therapeutic potential of 2-{2-[4-(cyclopropanesulfonyl)piperazine-1-carbonyl]pyrrolidin-1-yl}-1,3-benzoxazole, several preclinical studies have been conducted using animal models. In these studies, the compound has shown efficacy in reducing tumor growth and improving survival rates in cancer models. Additionally, it has demonstrated neuroprotective effects in models of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease.

The safety profile of 2-{2-[4-(cyclopropanesulfonyl)piperazine-1-carbonyl]pyrrolidin-1-yl}-1,3-benzoxazole is another critical aspect that has been evaluated. Toxicology studies have indicated that it is well-tolerated at therapeutic doses with minimal adverse effects. However, further long-term safety studies are required to fully understand its potential side effects and toxicity profiles.

In conclusion, 2-{2-[4-(cyclopropanesulfonyl)piperazine-1-carbonyl]pyrrolidin-1-yl}-1,3-benzoxazole (CAS No. 1796910-10-5) represents a promising compound with significant potential for therapeutic applications. Its unique structural features and pharmacological properties make it an attractive candidate for further research and development in the pharmaceutical industry. Ongoing studies are expected to provide more insights into its mechanisms of action and clinical utility.